Cas no 1261913-94-3 (3-(2,4-Dichlorophenyl)-4-fluorobenzoic acid)

• Product Name: 3-(2,4-Dichlorophenyl)-4-fluorobenzoic acid
• CAS No: 1261913-94-3
• MF: C₁₃H₇Cl₂FO₂
• MW: 285.097885370255
• MDL: MFCD18321841
• CID: 2621598
• PubChem ID: 53227676
• Update Time: 2025-10-28

3-(2,4-Dichlorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-DICHLOROPHENYL)-4-FLUOROBENZOIC ACID
• DTXSID90691209
• 2',4'-Dichloro-6-fluoro[1,1'-biphenyl]-3-carboxylic acid
• 1261913-94-3
• 2',4'-Dichloro-6-fluoro-[1,1'-biphenyl]-3-carboxylic acid
• MFCD18321841
• 2',4'-Dichloro-6-fluoro-[1,1'-biphenyl]-3-carboxylicacid
• 3-(2,4-Dichlorophenyl)-4-fluorobenzoic acid, 95%
• 3-(2,4-Dichlorophenyl)-4-fluorobenzoic acid

• MDL： MFCD18321841
• Inchi： 1S/C13H7Cl2FO2/c14-8-2-3-9(11(15)6-8)10-5-7(13(17)18)1-4-12(10)16/h1-6H,(H,17,18)
• InChI Key： CGTUQJTUNNPJPI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC=C(C(=O)O)C=1)F)Cl

Computed Properties

• Exact Mass: 283.9807130g/mol
• Monoisotopic Mass: 283.9807130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(2,4-Dichlorophenyl)-4-fluorobenzoic acid

Introduction to 3-(2,4-Dichlorophenyl)-4-fluorobenzoic Acid (CAS No. 1261913-94-3)

3-(2,4-Dichlorophenyl)-4-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261913-94-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzoic acid derivative features a unique structural motif characterized by the presence of both chloro and fluoro substituents on a benzoic acid backbone. The precise arrangement of these functional groups imparts distinct chemical properties, making this compound a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 3-(2,4-Dichlorophenyl)-4-fluorobenzoic acid consists of a benzene ring substituted with two chlorine atoms at the 2- and 4-positions, along with a fluorine atom at the 4-position relative to the carboxylic acid group. This specific configuration contributes to its reactivity and interaction with biological targets, which has been a focus of recent scientific investigations. The compound's ability to serve as a building block in the synthesis of more complex molecules has opened up new avenues in drug discovery and material science.

In recent years, there has been growing interest in the pharmacological potential of 3-(2,4-Dichlorophenyl)-4-fluorobenzoic acid. Researchers have been exploring its derivatives as candidates for treating various diseases, including inflammatory disorders and metabolic conditions. The presence of both halogen atoms enhances its binding affinity to biological receptors, making it an attractive scaffold for medicinal chemists. Preliminary studies have suggested that modifications to this core structure could lead to novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 3-(2,4-Dichlorophenyl)-4-fluorobenzoic acid typically involves multi-step organic reactions, often starting from commercially available precursors such as 2,4-dichlorobenzoyl chloride and fluorobenzonic acid. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the versatility of modern organic chemistry techniques in constructing complex molecular architectures.

From a chemical biology perspective, 3-(2,4-Dichlorophenyl)-4-fluorobenzoic acid has been investigated for its interactions with enzymes and receptors involved in critical metabolic pathways. Its fluorine substituent, in particular, has been shown to modulate enzyme activity by influencing hydrogen bonding networks and electronic distributions. Such insights are crucial for designing molecules that can selectively target specific biological processes without disrupting normal cellular functions. This has implications for developing treatments that are both effective and safe.

The compound's potential extends beyond pharmaceutical applications into materials science. For instance, its aromatic structure makes it a candidate for use in organic electronics, where it could contribute to the development of new types of semiconductors or light-emitting diodes (LEDs). The halogen atoms on its structure can also enhance its stability under various environmental conditions, making it suitable for industrial applications that require robust chemical behavior.

Recent advancements in computational chemistry have further accelerated the study of 3-(2,4-Dichlorophenyl)-4-fluorobenzoic acid. Molecular modeling techniques allow researchers to predict how this compound will behave in different environments and how it might interact with biological targets at an atomic level. These simulations provide valuable insights that guide experimental design and help optimize synthetic routes. By integrating experimental data with computational predictions, scientists can more efficiently explore the full potential of this compound.

In conclusion,3-(2,4-Dichlorophenyl)-4-fluorobenzoic acid (CAS No. 1261913-94-3) represents a fascinating subject of study due to its unique structural features and diverse applications. Its role as a synthetic intermediate and its potential as a pharmacological agent continue to drive innovation in both academic research and industrial development. As our understanding of its properties grows, so too does its significance in advancing scientific knowledge across multiple disciplines.